molecular formula C11H9NO3 B1368089 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid CAS No. 130064-09-4

6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

Cat. No. B1368089
CAS RN: 130064-09-4
M. Wt: 203.19 g/mol
InChI Key: YZLHMOMDUOBOBJ-UHFFFAOYSA-N
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Description

6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid is a chemical compound with the molecular formula C11H9NO3 . It is a type of quinolone, a class of compounds that are widely used in medicinal chemistry .


Molecular Structure Analysis

The InChI code for this compound is 1S/C11H9NO3/c1-6-2-3-8-7(4-6)10(13)5-9(12-8)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15) . This indicates that the compound has a quinoline core structure with a carboxylic acid group at the 2-position, a keto group at the 4-position, and a methyl group at the 6-position .


Physical And Chemical Properties Analysis

The molecular weight of 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid is 203.2 . The compound is a powder at room temperature .

Scientific Research Applications

Drug Research and Development

The interesting pharmaceutical and biological activities of 4-hydroxy-2-quinolones, which are structurally similar to 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid, make them valuable in drug research and development . Many publications have recently dealt with their synthetic analogous and the synthesis of their heteroannelated derivatives .

Alkylation Studies

The compound has been studied for its alkylation with methyl bromoacetate . This could potentially lead to the development of new compounds with unique properties.

Interaction with N-Nucleophiles

The interaction of 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid with N-nucleophiles has been studied . This research could provide insights into the reactivity of the compound and its potential uses.

Antimicrobial Agents

There is ample scope for further study and developing these compounds as good leads for designing new antimicrobial agents . This suggests that 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid could potentially be used in the development of new antimicrobial drugs.

Antifungal Activity

4-hydroxy-2-quinolone analogs, which are structurally similar to 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid, have been screened for their antifungal activity against a pathogenic fungus Aspergillus flavus .

Antibacterial Activity

The same 4-hydroxy-2-quinolone analogs have also been screened for their antibacterial activity against a Gram-positive bacteria Staphylococcus aureus and a Gram-negative bacteria Escherichia coli .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

6-methyl-4-oxo-1H-quinoline-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9NO3/c1-6-2-3-8-7(4-6)10(13)5-9(12-8)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YZLHMOMDUOBOBJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)NC(=CC2=O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701252271
Record name 4-Hydroxy-6-methyl-2-quinolinecarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701252271
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

203.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

CAS RN

35975-55-4, 130064-09-4
Record name 4-Hydroxy-6-methyl-2-quinolinecarboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=35975-55-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Hydroxy-6-methyl-2-quinolinecarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701252271
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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